2-(2-Methylphenoxy)benzonitrile

• IUPAC Name: 2-(2-methylphenoxy)benzonitrile
• InChI: InChI=1S/C14H11NO/c1-11-6-2-4-8-13(11)16-14-9-5-3-7-12(14)10-15/h2-9H,1H3
• InChI Key: LBHXACVLOXBRKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=CC=CC=C2C#N
• Molecular Formula: C14H11NO
• Molecular Weight: 209.24 g/mol

Description

2-(2-Methylphenoxy)benzonitrile is a chemical compound with the molecular formula C14H11NO. It has a molecular weight of 209.25. The compound is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others.

Scientific Research Applications

Chemical Synthesis and Catalysis

• Cyanation Processes : Dong et al. (2015) described a method for synthesizing 2-(Alkylamino)benzonitriles through a rhodium-catalyzed cyanation of the aryl C-H bond, highlighting the versatility of benzonitrile derivatives in chemical synthesis (J. Dong et al., 2015).

Materials Science and Sensing Technologies

• Sensor Development : Yazıcı et al. (2015) synthesized phthalocyanines starting from N,N′-bis(salicylidene)-1,2-phenylenediamine and demonstrated their utility in detecting SO2 gas, indicating the potential of benzonitrile derivatives in developing sensitive materials for gas sensing applications (A. Yazıcı et al., 2015).

Environmental Science

• Microbial Degradation of Herbicides : A study by Holtze et al. (2008) focused on the microbial degradation of benzonitrile herbicides, such as dichlobenil and bromoxynil, in soil and subsurface environments. This research is crucial for understanding the environmental fate of these compounds (M. Holtze et al., 2008).

Pharmaceutical Research

• Synthesis of Pharmaceutical Intermediates : The synthesis of benzofuro[3,2-b]furo[2,3-d]pyridin-4(5H)-ones, derivatives of a novel heterocyclic system, was reported by Yahodkina-Yakovenko et al. (2018). These compounds, derived from benzonitrile, are relevant in pharmaceutical research (Marta S. Yahodkina-Yakovenko et al., 2018).

Corrosion Inhibition

• Anti-Corrosion Agents : Research by Boughoues et al. (2020) into the synthesis of 2-{[(3-chlorophenyl)amino]methyl}phenol and related compounds showed their efficacy as corrosion inhibitors for mild steel in HCl medium, illustrating the practical applications of benzonitrile derivatives in industrial contexts (Y. Boughoues et al., 2020).

Coordination Chemistry

• Polymer and Gel Formation : Anthony et al. (2013) investigated 2-(2′-cyanophenoxy)benzonitrile in the context of coordination polymers, demonstrating its ability to form spontaneously resolved, helical, and coordination polymer gel structures (S. P. Anthony et al., 2013).

Organic Chemistry

• Novel Organic Syntheses : A study by Jia and Wang (2016) presented a new NHC-catalyzed benzannulation protocol for assembling the benzonitrile framework, underlining the importance of benzonitrile derivatives in organic synthesis (Q. Jia & Jian Wang, 2016).

Safety and Hazards

Specific safety and hazard information for 2-(2-Methylphenoxy)benzonitrile is not available in the retrieved resources. It’s always important to refer to the Material Safety Data Sheet (MSDS) for safety information when handling chemical substances.